Cas no 1616-52-0 (1,3-Benzenediol, 4-(2-propenyl)-)

• Product Name: 1,3-Benzenediol, 4-(2-propenyl)-
• CAS No: 1616-52-0
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 1341403
• PubChem ID: 13898113
• Update Time: 2025-04-20

1,3-Benzenediol, 4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-(2-propenyl)-
• 4-allylbenzene-1,3-diol
• 4-prop-2-enylbenzene-1,3-diol
• SCHEMBL69697
• 1,3-Benzenediol, 4-(2-propen-1-yl)-
• 4-(Prop-2-en-1-yl)benzene-1,3-diol
• 1616-52-0
• 4-allylresorcinol
• DTXSID60552015
• DA-19922
• AKOS015995592

• Inchi： 1S/C9H10O2/c1-2-3-7-4-5-8(10)6-9(7)11/h2,4-6,10-11H,1,3H2
• InChI Key： VXUCMXVCGIAHHR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC=C)O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols